Cas no 36874-77-8 (1-Butanamine,N-butyl-N-propyl-)

1-Butanamine,N-butyl-N-propyl- structure
36874-77-8 structure
Product Name:1-Butanamine,N-butyl-N-propyl-
CAS No:36874-77-8
MF:C11H25N
MW:171.322903394699
CID:306636
PubChem ID:95010
Update Time:2025-04-19

1-Butanamine,N-butyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N-butyl-N-propyl-
    • N-butyl-N-propylbutan-1-amine
    • 1-Butanamine,N-butyl-N-propyl
    • DIBUTYL-PROPYL-AMINE
    • N-Butyl-N-propyl-1-butanamine
    • N-Propyl-dibutylamin
    • N-Propyldibutylamine
    • NSC13550
    • Dibutyl propyl amine
    • UNII-UY95LW99FK
    • AKOS006228508
    • DTXSID60190355
    • NSC-13550
    • UY95LW99FK
    • VEBPYKMCKZTFPJ-UHFFFAOYSA-N
    • 1-Butanamine, N-butyl-N-propyl- (9CI)
    • 1-Butanamine, N-butyl-N-propyl-
    • 36874-77-8
    • NSC 13550
    • SCHEMBL218572
    • Inchi: 1S/C11H25N/c1-4-7-10-12(9-6-3)11-8-5-2/h4-11H2,1-3H3
    • InChI Key: VEBPYKMCKZTFPJ-UHFFFAOYSA-N
    • SMILES: N(CCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 171.19900
  • Monoisotopic Mass: 171.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 73.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.788
  • Boiling Point: 198.7°Cat760mmHg
  • Flash Point: 61°C
  • Refractive Index: 1.435
  • PSA: 3.24000
  • LogP: 3.29860

1-Butanamine,N-butyl-N-propyl- Related Literature

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